BENGHE Foundational & Exploratory

Check Availability & Pricing

2-bromo-4-cyanobenzaldehyde physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-4-formylbenzonitrile

Cat. No.: B113230

An In-depth Technical Guide to the Physical Properties of 2-bromo-4-cyanobenzaldehyde

Introduction

2-Bromo-4-cyanobenzaldehyde is an aromatic organic compound that serves as a valuable
intermediate in the synthesis of various chemical entities, particularly in the fields of
pharmaceuticals and materials science.[1] Its bifunctional nature, featuring both a reactive
aldehyde group and a nitrile group, along with the presence of a bromine atom, allows for a
diverse range of chemical transformations. A thorough understanding of its physical properties
is paramount for its effective handling, storage, and application in research and development.
This guide provides a detailed overview of the key physical characteristics of 2-bromo-4-
cyanobenzaldehyde, along with standardized experimental protocols for their determination.

Physical and Chemical Properties

The fundamental physical and chemical properties of 2-bromo-4-cyanobenzaldehyde are
summarized in the table below. These properties are crucial for predicting its behavior in
various solvents and reaction conditions.
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Property

Value

Molecular Formula

CsHaBrNO[2][3][4]

Molecular Weight 210.03 g/mol [2][4]
Melting Point 118-120 °CJ[2]
Boiling Point 308 °C[2]

Density 1.65 g/cm3[2]
Flash Point 140 °C[2]
Appearance Solid

Purity 97%]3]

Storage Conditions

Store under inert gas (Nitrogen or Argon) at 2-8
°C[Z]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key

physical properties of a solid organic compound like 2-bromo-4-cyanobenzaldehyde.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend to lower and broaden the

melting point range.

Methodology: Capillary Method

o Sample Preparation: A small amount of the finely powdered dry sample is introduced into a

capillary tube, which is sealed at one end.[5] The tube is then gently tapped to pack the

sample to a height of 1-2 mm.[5]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[6] This assembly is then placed in a heating bath (such as a

Thiele tube or a Mel-Temp apparatus) containing a high-boiling liquid like paraffin oil.[7]
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e Heating: The heating bath is heated slowly and steadily, with constant stirring to ensure a
uniform temperature distribution.[6] A heating rate of approximately 2°C per minute is
recommended for accurate measurements.

o Observation and Recording: The temperature at which the substance begins to melt (t1) and
the temperature at which it completely liquefies (t2) are recorded.[5] The melting point range
is reported as t1 - t2.[8]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[7][9]

Methodology: Capillary Method

o Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.
[9] A capillary tube, sealed at one end, is placed inverted into the liquid.[9]

o Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
suitable apparatus, such as a Thiele tube or an aluminum block.[9][10] The thermometer
bulb and the test tube should be at the same level.[9]

e Heating: The apparatus is heated slowly and uniformly.[9]

o Observation and Recording: The temperature is noted when a rapid and continuous stream
of bubbles emerges from the open end of the capillary tube.[9] This temperature is the
boiling point of the liquid.[11]

Density Determination

Density is defined as the mass of a substance per unit volume.[12]
Methodology: Volumetric Flask Method

o Mass of Empty Flask: A clean and dry volumetric flask with its stopper is accurately weighed
(W1).[12]
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o Mass of Flask with Water: The flask is filled to the mark with distilled water and weighed
again (W2).[12] The temperature of the water should be recorded to find its density from
standard tables.

o Mass of Flask with Sample: The flask is emptied, dried thoroughly, and then filled to the mark
with the liquid sample. It is then weighed for a third time (W3).[12]

o Calculation:

Mass of water = W2 - W1

[e]

o

Volume of the flask = (Mass of water) / (Density of water at the recorded temperature)

[¢]

Mass of the liquid sample = W3 - W1

Density of the liquid sample = (Mass of the liquid sample) / (Volume of the flask)

[¢]

Solubility Determination

Solubility tests provide valuable information about the functional groups present in a molecule.
[13]

Methodology: Qualitative Analysis

Sample and Solvent: Place approximately 0.1 g of the solid compound (or 0.2 mL if liquid)
into a small test tube.[13]

» Addition of Solvent: Add 3 mL of the chosen solvent (e.g., water, ether, 5% NaOH, 5%
NaHCOs, 5% HCI, concentrated H2S0Oa4) in portions, shaking vigorously after each addition.
[13][14]

o Observation: Observe whether the compound dissolves completely. Solubility is generally
defined as the dissolution of the solute to form a homogeneous solution.[15]

o Systematic Testing: A systematic approach is often employed. Typically, solubility is first
tested in water.[13] If insoluble, tests are then conducted in dilute acid and base to determine
the presence of basic or acidic functional groups.[13][16]
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Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the physical characterization of a newly
synthesized or unknown solid organic compound.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start:
Unknown Solid Compound

A\

Preliminary Examination
(Color, Odor, Crystalline Form)

Purification
(e.g., Recrystallization)

Melting Point

Determination o (Broad Range)

Purity Check:
Sharp MP Range?

Solubility Tests
(Water, Acid, Base)

Spectroscopic Analysis

(IR, NMR, Mass Spec) Elemental Analysis

Structure Elucidation

End:
Compound Identified

Click to download full resolution via product page

Caption: Workflow for the physical and structural characterization of a solid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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